Cas no 1172372-04-1 (1-(2,2-difluoroethyl)-N-{4-methoxy-3-(methoxymethyl)phenylmethyl}-1H-pyrazol-4-amine)

• Product Name: 1-(2,2-difluoroethyl)-N-{4-methoxy-3-(methoxymethyl)phenylmethyl}-1H-pyrazol-4-amine
• CAS No: 1172372-04-1
• MF: C₁₅H₁₉F₂N₃O₂
• MW: 311.327070474625
• MDL: MFCD09473424
• CID: 3158823
• PubChem ID: 25247565
• Update Time: 2025-07-09

1-(2,2-difluoroethyl)-N-{4-methoxy-3-(methoxymethyl)phenylmethyl}-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-difluoroethyl)-N-[4-methoxy-3-(methoxymethyl)benzyl]-1H-pyrazol-4-am ine
• 1-(2,2-difluoroethyl)-N-{4-methoxy-3-(methoxymethyl)phenylmethyl}-1H-pyrazol-4-amine
• 1-(2,2-difluoroethyl)-N-[4-methoxy-3-(methoxymethyl)benzyl]-1H-pyrazol-4-amine
• AKOS005167639
• STK351801
• 1172372-04-1
• 1-(2,2-difluoroethyl)-N-{[4-methoxy-3-(methoxymethyl)phenyl]methyl}-1H-pyrazol-4-amine
• [1-(2,2-difluoroethyl)pyrazol-4-yl]{[4-methoxy-3-(methoxymethyl)phenyl]methyl} amine
• 1-(2,2-DIFLUOROETHYL)-N-{[4-METHOXY-3-(METHOXYMETHYL)PHENYL]METHYL}PYRAZOL-4-AMINE
• EN300-231409
• CHEMBL3487103
• 1-(2,2-difluoroethyl)-N-[[4-methoxy-3-(methoxymethyl)phenyl]methyl]pyrazol-4-amine
• 1-(2,2-Difluoroethyl)-N-(4-methoxy-3-(methoxymethyl)benzyl)-1H-pyrazol-4-amine

• MDL： MFCD09473424
• Inchi： 1S/C15H19F2N3O2/c1-21-10-12-5-11(3-4-14(12)22-2)6-18-13-7-19-20(8-13)9-15(16)17/h3-5,7-8,15,18H,6,9-10H2,1-2H3
• InChI Key： ISDWCUAJIDCEGZ-UHFFFAOYSA-N
• SMILES： FC(CN1C=C(C=N1)NCC1=CC=C(C(COC)=C1)OC)F

Computed Properties

• Exact Mass: 311.14453318Da
• Monoisotopic Mass: 311.14453318Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 48.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 1-(2,2-difluoroethyl)-N-{4-methoxy-3-(methoxymethyl)phenylmethyl}-1H-pyrazol-4-amine

Comprehensive Overview of 1-(2,2-difluoroethyl)-N-{4-methoxy-3-(methoxymethyl)phenylmethyl}-1H-pyrazol-4-amine (CAS No. 1172372-04-1)

The compound 1-(2,2-difluoroethyl)-N-{4-methoxy-3-(methoxymethyl)phenylmethyl}-1H-pyrazol-4-amine, identified by its CAS No. 1172372-04-1, is a specialized chemical entity gaining attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoroethyl and methoxymethylphenyl moieties, make it a promising candidate for applications in drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or bioactive intermediate, aligning with current trends in precision medicine and sustainable agriculture.

In recent years, the demand for fluorinated compounds like 1-(2,2-difluoroethyl)-N-{4-methoxy-3-(methoxymethyl)phenylmethyl}-1H-pyrazol-4-amine has surged due to their enhanced metabolic stability and bioavailability. This aligns with frequent search queries such as "fluorine in drug design" and "pyrazole derivatives applications". The compound’s methoxy groups further contribute to its lipophilicity, a critical factor in central nervous system (CNS) drug development, a hot topic in neuroscience forums and AI-driven research platforms.

From a synthetic chemistry perspective, the CAS 1172372-04-1 compound exemplifies modern heterocyclic chemistry innovations. Its pyrazole core is a versatile scaffold frequently explored in cancer therapeutics and antimicrobial agents, addressing trending searches like "new heterocycles for oncology". The incorporation of difluoroethyl groups also reflects the growing interest in fluorine-based agrochemicals, as seen in discussions about eco-friendly pesticides.

Analytical studies of 1-(2,2-difluoroethyl)-N-{4-methoxy-3-(methoxymethyl)phenylmethyl}-1H-pyrazol-4-amine highlight its stability under physiological conditions, making it suitable for prodrug formulations. This property resonates with industry searches for "stable drug intermediates" and "prodrug optimization strategies". Additionally, its methoxymethylphenyl segment offers potential for structure-activity relationship (SAR) studies, a recurring theme in medicinal chemistry publications.

Environmental and regulatory considerations for CAS 1172372-04-1 are equally noteworthy. The compound’s low ecotoxicity profile aligns with global trends toward green chemistry, a frequently searched term in academic and industrial circles. Its synthesis routes are being optimized to reduce hazardous waste, addressing concerns raised in "sustainable chemical manufacturing" debates.

In conclusion, 1-(2,2-difluoroethyl)-N-{4-methoxy-3-(methoxymethyl)phenylmethyl}-1H-pyrazol-4-amine represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its structural ingenuity and alignment with contemporary research priorities ensure its relevance in scientific discourse and industrial applications.